Cas no 54711-29-4 (1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-)

1H-Pyrazole-1-propanenitrile,  3-amino-4-cyano- structure
54711-29-4 structure
Product Name:1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-
CAS No:54711-29-4
MF:C7H7N5
MW:161.163979768753
CID:942655
PubChem ID:12289282
Update Time:2025-08-03

1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-
    • AKOS017529677
    • 1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-
    • 54711-29-4
    • 3-Amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile
    • DB-323017
    • Inchi: 1S/C7H7N5/c8-2-1-3-12-5-6(4-9)7(10)11-12/h5H,1,3H2,(H2,10,11)
    • InChI Key: RZPNKDIZRHZTLT-UHFFFAOYSA-N
    • SMILES: N1(C=C(C#N)C(N)=N1)CCC#N

Computed Properties

  • Exact Mass: 161.07014524g/mol
  • Monoisotopic Mass: 161.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 91.4Ų

1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AG50113-500mg
1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-
54711-29-4 95%
500mg
$523.00 2024-04-19
A2B Chem LLC
AG50113-1g
1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-
54711-29-4 95%
1g
$578.00 2024-04-19
A2B Chem LLC
AG50113-5g
1H-Pyrazole-1-propanenitrile, 3-amino-4-cyano-
54711-29-4 95%
5g
$1134.00 2024-04-19

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